Cas no 357166-29-1 (Pemetrexed disodium heptahydrate)

• Product Name: Pemetrexed disodium heptahydrate
• CAS No: 357166-29-1
• MF: C₂₀H₂₄N₅NaO₇
• MW: 469.423635482788
• MDL: MFCD09029394
• CID: 823905
• PubChem ID: 135564751
• Update Time: 2025-08-05

Pemetrexed disodium heptahydrate Chemical and Physical Properties

Names and Identifiers

• Pemetrexed disodium hepthydrate
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
• Pemetrexed
• Pemetrexed (sodium salt hydrate)
• Pemetrexed Disodium
• Pemetrexed Disodium heptahydrate
• PEMETREXED, DISODIUM SALT, HEPTAHYDRATE
• HSDB 7316
• LY 231,514
• N-(4-(2-(2-Amino-3,4-dihydro-4-oxo-7H-pyrrolo(2,3-d)pyrimdin-5-yl)ethyl)benzoyl)glutamic acid sodium salt hydrate
• N-(4-(2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid sodium salt hydrate
• UNII-04Q9AIZ7NO
• Alimta
• 9T47E4OM16
• Alimta (TN)
• disodium;(2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;heptahydrate
• Pemetrexed sodium hydrate (JAN)
• QJVSMHJWAOSBMD-MYXYZBIASA-L
• Pemetrexed Disodium Salt Heptahydrate
• API0024628
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,
• CID 135564751
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
• PeMetrexed disodiuM 7-hydrate
• L-GlutaMic acid, N-[4-[2-(2-aMino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-, disodiuM salt, heptahydrate
• Pemetrexed for system suitability
• N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hepthydrate
• 7-dihydro-4-oxo-3H-pyrrolo[2
• PemetrexedDisodiumHeptahydrate
• UNII-9T47E4OM16
• Disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate heptahydrate
• PEMETREXED DISODIUM HEPTAHYDRATE [EP MONOGRAPH]
• AC-15436
• disodium (2S)-2-{[4-(2-{2-amino-4-oxo-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-5-yl}ethyl)phenyl]formamido}pentanedioate heptahydrate
• 150399-23-8
• Q27132757
• L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-1H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-, DISODIUM SALT, HEPTAHYDRATE
• PEMETREXED DISODIUM HEPTAHYDRATE [WHO-DD]
• disodium N-{4-[2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl}-L-glutamate--water (1/7)
• PEMETREXED DISODIUM HEPTAHYDRATE (EP MONOGRAPH)
• Pemetrexed sodium hydrate
• AKOS016340523
• AKOS015961984
• DTXSID50189238
• PEMETREXED DISODIUM [MART.]
• MFCD09029394
• 357166-29-1
• Pemetrexed disodium?
• AC-23353
• disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate--water (1/7)
• PEMETREXED DISODIUM (MART.)
• PEMETREXED SODIUM HYDRATE [JAN]
• KS-1185
• L-GLUTAMIC ACID, N-(4-(2-(2-AMINO-4,7-DIHYDRO-4-OXO-3H-PYRROLO(2,3-D)PYRIMIDIN-5-YL)ETHYL)BENZOYL)-, SODIUM SALT, HYDRATE (1:2:7)
• CHEBI:63723
• D06503
• DTXCID80111729
• EN300-20682973
• disodium;(2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;heptahydrate
• Pemetrexed disodium heptahydrate

• MDL： MFCD09029394
• Inchi： 1S/C20H21N5O6.Na.H2O.H/c21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27;;;/h1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29);;1H2;/t13-;;;/m0.../s1
• InChI Key： AEZRDYKQLPDYEH-JEZXJMRTSA-N
• SMILES： C(C1=CNC2NC(N)=NC(=O)C1=2)CC1C=CC(C(=O)N[C@H](C(=O)O)CCC(=O)O)=CC=1.[NaH].O

Computed Properties

• Exact Mass: 487.10817
• Monoisotopic Mass: 597.18702469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 737
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: soluble30mg/mL, clear
• PSA: 222.62
• Vapor Pressure: No data available

Pemetrexed disodium heptahydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Pemetrexed disodium heptahydrate

Pemetrexed Disodium Heptahydrate (CAS No: 357166-29-1)

Pemetrexed disodium heptahydrate, a compound with the CAS number 357166-29-1, is a critical component in the field of oncology, particularly in the treatment of various cancers. This compound is widely recognized for its role as an antifolate agent, which targets specific enzymes involved in nucleotide synthesis, thereby inhibiting tumor growth and proliferation.

The chemical structure of Pemetrexed disodium heptahydrate consists of a pemetrexed molecule combined with two sodium ions and seven water molecules in its hydrated form. This structure is crucial for its stability and bioavailability when administered as a pharmaceutical agent. Recent studies have highlighted the importance of understanding the stereochemistry and crystalline properties of this compound to optimize its therapeutic efficacy.

One of the most significant advancements in the use of Pemetrexed disodium heptahydrate has been its combination therapy with other anticancer agents, such as cisplatin, to enhance treatment outcomes in patients with non-small cell lung cancer (NSCLC). Clinical trials have demonstrated improved progression-free survival rates and overall survival rates when this compound is used in combination regimens compared to monotherapy.

Moreover, Pemetrexed disodium heptahydrate has shown promise in the treatment of malignant pleural mesothelioma (MPM), a rare and aggressive form of cancer associated with asbestos exposure. Research indicates that this compound's ability to inhibit thymidylate synthase (TYMS) and dihydrofolate reductase (DHFR) enzymes plays a pivotal role in its antitumor activity.

The pharmacokinetics of Pemetrexed disodium heptahydrate have been extensively studied to determine optimal dosing regimens and administration routes. Studies suggest that intravenous administration leads to rapid absorption and distribution, with the drug primarily metabolized in the liver via glutathione-dependent conjugation pathways.

Recent research has also focused on identifying biomarkers that predict response to Pemetrexed disodium heptahydrate therapy, such as levels of TYMS and thymidine phosphorylase (TP). These biomarkers could potentially guide personalized treatment strategies, improving outcomes for patients with diverse genetic profiles.

In terms of safety profiles, Pemetrexed disodium heptahydrate is generally well-tolerated; however, common side effects include nausea, vomiting, and myelosuppression. Prophylactic measures, such as supplementation with folic acid and vitamin B12, are often recommended to mitigate adverse effects associated with antifolate therapy.

Looking ahead, ongoing clinical trials are exploring the potential of Pemetrexed disodium heptahydrate in combination with immunotherapeutic agents to enhance antitumor immunity. This approach aims to leverage both targeted chemotherapy and immune system modulation for more effective cancer treatment.

In conclusion, Pemetrexed disodium heptahydrate (CAS No: 357166-29-1) remains a cornerstone in oncology due to its unique mechanism of action and versatility in combination therapies. Continued research into its pharmacokinetics, biomarkers, and synergistic effects with other treatments will undoubtedly expand its therapeutic applications and improve patient outcomes worldwide.